Cas no 2416235-54-4 (3,3,4-trimethyloxan-4-amine hydrochloride)

• Product Name: 3,3,4-trimethyloxan-4-amine hydrochloride
• CAS No: 2416235-54-4
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD32667750
• CID: 5676056
• PubChem ID: 146155372
• Update Time: 2025-07-14

3,3,4-trimethyloxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2416235-54-4
• 3,3,4-trimethyloxan-4-amine hydrochloride
• 3,3,4-Trimethyloxan-4-amine;hydrochloride
• EN300-26673164

• MDL： MFCD32667750
• Inchi： 1S/C8H17NO.ClH/c1-7(2)6-10-5-4-8(7,3)9;/h4-6,9H2,1-3H3;1H
• InChI Key： JPRSCTOMRKIZCU-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C)(C(C)(C)C1)N

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3,4-trimethyloxan-4-amine hydrochloride

Introduction to 3,3,4-Trimethyloxan-4-amine Hydrochloride (CAS No. 2416235-54-4)

3,3,4-Trimethyloxan-4-amine hydrochloride (CAS No. 2416235-54-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of 3,3,4-trimethyloxan-4-amine hydrochloride, including its chemical properties, synthesis methods, biological activities, and recent research findings.

Chemical Properties and Structure

3,3,4-Trimethyloxan-4-amine hydrochloride is a white crystalline solid with the molecular formula C₇H₁₇NO·HCl. The compound features a tetrahydrofuran ring with three methyl groups attached at the 3, 3, and 4 positions, and an amine group at the 4 position. The hydrochloride salt form ensures better solubility in water and other polar solvents, making it suitable for various pharmaceutical applications. The molecular weight of 3,3,4-trimethyloxan-4-amine hydrochloride is approximately 167.68 g/mol.

The unique structure of 3,3,4-trimethyloxan-4-amine hydrochloride contributes to its stability and reactivity. The presence of multiple methyl groups provides steric hindrance around the amine group, which can influence its interaction with biological targets. Additionally, the tetrahydrofuran ring offers a rigid framework that can enhance the compound's binding affinity to specific receptors or enzymes.

Synthesis Methods

The synthesis of 3,3,4-trimethyloxan-4-amine hydrochloride involves several steps that are well-documented in the literature. One common approach starts with the reaction of 1,2-propanediol with formaldehyde to form a cyclic hemiacetal intermediate. This intermediate is then treated with methyl iodide to introduce the methyl groups at the 3 and 4 positions. Subsequent reduction of the hemiacetal to an amine using a suitable reducing agent such as lithium aluminum hydride (LAH) yields the desired product. The final step involves treating the free amine with hydrogen chloride gas to form the hydrochloride salt.

An alternative synthetic route involves the use of organocatalytic methods to achieve high stereoselectivity and yield. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities and Therapeutic Potential

3,3,4-Trimethyloxan-4-amine hydrochloride has been studied for its potential therapeutic applications in various disease models. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor activation.

In preclinical studies, 3,3,4-trimethyloxan-4-amine hydrochloride has demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These effects are attributed to its ability to reduce oxidative stress and inflammation in neuronal cells. Additionally, the compound has shown promise as an antidepressant and anxiolytic agent in animal models.

Beyond its CNS activities, 3,3,4-trimethyloxan-4-amine hydrochloride has also been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have therapeutic potential in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results for 3,3,4-trimethyloxan-4-amine hydrochloride have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in healthy volunteers. These trials will provide crucial data on dosing regimens and potential side effects.

If initial clinical trials are successful, subsequent Phase II trials will focus on assessing the efficacy of 3,3,4-trimethyloxan-4-amine hydrochloride in specific patient populations with conditions such as depression, anxiety disorders, neurodegenerative diseases, and inflammatory disorders. The long-term goal is to develop this compound into a safe and effective therapeutic option for these conditions.

Conclusion

3,3,4-Trimethyloxan-4-amine hydrochloride (CAS No. 2416235-54-4) is a promising compound with a unique chemical structure that offers potential therapeutic benefits across multiple disease areas. Its neuroprotective and anti-inflammatory properties make it an attractive candidate for further research and development. As clinical trials progress, it is hoped that this compound will contribute to new treatment options for patients suffering from various neurological and inflammatory conditions.